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Compound of Interest

Compound Name: 2-(Pyrimidin-2-yloxy)benzoic acid

Cat. No.: B3059977

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a formal Safety Data Sheet (SDS). Always consult the official SDS provided by
the supplier before handling this chemical.

Introduction

2-(Pyrimidin-2-yloxy)benzoic acid (CAS No. 160773-23-9) is an aromatic carboxylic acid
containing a pyrimidine moiety. Its structural features make it a compound of interest in
medicinal chemistry and drug development as a potential building block for more complex
molecules.[1] Understanding the safety and handling of this compound is paramount for
ensuring a safe laboratory environment. This guide provides a comprehensive overview of the
known and inferred safety information, handling procedures, and emergency protocols based
on available data for the compound and its structural analogs.

Hazard Identification and Classification

Based on information for structurally related compounds, 2-(Pyrimidin-2-yloxy)benzoic acid
is anticipated to have the following hazard classifications.

GHS Hazard Statements:

e H302: Harmful if swallowed.
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e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
Signal Word: Warning

Hazard Pictograms:

laalt text

Physical and Chemical Properties

While specific experimental data for 2-(Pyrimidin-2-yloxy)benzoic acid is limited, the
following table summarizes key physical and chemical properties.

Property Value Source
CAS Number 160773-23-9 [2]
Molecular Formula C11HsN203 [2]
Molecular Weight 216.19 g/mol [2]
Appearance Solid (form may vary) Inferred
Purity 297% [2]

Toxicological Information

Specific toxicological data, such as LD50 values, for 2-(Pyrimidin-2-yloxy)benzoic acid are
not readily available. The information below is extrapolated from data on benzoic acid and
other related aromatic carboxylic acids.
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Route of Toxicological

Species LD50/LC50 Source
Exposure Effect
o 1700 mg/kg (for
Oral Acute toxicity Rat ] ]
Benzoic Acid)
>10000 mg/kg
Dermal Acute toxicity Rabbit (for Benzoic [3]
Acid)

Summary of Health Effects:

vision.[4]

Ingestion: Harmful if swallowed. May cause gastrointestinal irritation.[3]
Inhalation: May cause respiratory tract irritation.[4]
Skin Contact: Causes skin irritation. Prolonged or repeated contact may lead to dermatitis.[4]

Eye Contact: Causes serious eye irritation, which may result in redness, pain, and blurred

Experimental Protocols for Safe Handling

The following protocols are based on best practices for handling aromatic carboxylic acids and

pyrimidine derivatives in a laboratory setting.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:

o Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Compatible chemical-resistant gloves (e.qg., nitrile rubber).

» Skin and Body Protection: Laboratory coat.

» Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If dusts
are generated, a NIOSH-approved respirator with a particulate filter may be necessary.
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General Handling Procedures

e Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Storage

» Store in a cool, dry, and well-ventilated place.

» Keep away from incompatible materials such as strong oxidizing agents, bases, and
reducing agents.

Spill and Disposal Procedures
« Spill:

Evacuate the area.

o

o

Wear appropriate PPE.

[¢]

For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a suitable, labeled container for disposal.

[¢]

For large spills, contain the spill and collect the material for disposal.
e Disposal:

o Dispose of waste in accordance with local, state, and federal regulations. Do not allow it to
enter the sewer system.

First Aid Measures
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Exposure Route

First Aid Procedure

Rinse mouth with water. Do NOT induce

Ingestion N _ _ _ _
vomiting. Seek immediate medical attention.
Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Diagrams

Laboratory Handling Workflow
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Preparation

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

HanLling
Work in a Ventilated Fume Hood
Carefully Weigh/Transfer Compound
Perform Experimental Procedure

Post-Handling
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Exposure Occurs

Route of Exposure

Skin Contact Eye Contact Inhalation
/ /Immediate Actions \ \

Wash with Soap & Water (15 min) Flush Eyes with Water (15 min) Move to Fresh Air Rinse Mouth, Do NOT Induce Vomiting

N\

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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